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Compound of Interest

Compound Name: 2-lodylbut-2-enedioic acid

Cat. No.: B15413385

Introduction

This technical guide provides an in-depth overview of lodopropynyl Butylcarbamate (IPBC), a
widely used biocide. While the initial query referenced the chemical formula C4H3104,
extensive database searches did not yield a recognized compound with this composition. The
data presented herein pertains to the commercially significant and structurally related
compound, 3-lodo-2-propynyl N-butylcarbamate, commonly known as IPBC, which has the
chemical formula C8H12INO2.[1] This document is intended for researchers, scientists, and
professionals in drug development and material science who are interested in the properties
and applications of this potent antimicrobial agent.

Physicochemical Data

A summary of the key quantitative properties of lodopropynyl Butylcarbamate is presented in
Table 1. This data is essential for understanding its behavior in various formulations and
environmental conditions.
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Property Value

Molecular Formula C8H12INO2

Molar Mass 281.093 g-mol-1[1]
Appearance White, crystalline powder[1]
Density 1.575 g/mL[1]

Melting Point 66 °C[1]

Solubility in water 156 mg/L[1]

Table 1: Physicochemical properties of lodopropynyl Butylcarbamate (IPBC).

Experimental Protocols
Synthesis of lodopropynyl Butylcarbamate (IPBC)

The synthesis of high-purity IPBC can be achieved through the iodination of propynyl
butylcarbamate. The following protocol is based on established patent literature, which
describes a method that minimizes the formation of di- and tri-iodinated isomers.[2][3]

Materials:

o Propynyl butylcarbamate

e Sodium iodide (or Potassium iodide)[2][3]

¢ Nonionic surfactant (e.g., alcohol ethoxylates)[2][4]
e Sodium hydroxide (50% aqueous solution)[3]

e Organic acid (for pH adjustment)[4]

o Sodium bisulfite (for pH adjustment)[4]

Deionized water

Procedure:
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e Reaction Setup: A reaction vessel is charged with an aqueous solution of a nonionic
surfactant. The concentration of the surfactant should be approximately 15 to 20 weight
percent relative to the propynyl butylcarbamate charge.[4]

o Cooling: The surfactant solution is cooled to a temperature range of 0 to 8°C.[4]

» Addition of Reactants: While maintaining the temperature between 0-8°C, propynyl
butylcarbamate is added to the cooled surfactant solution with stirring. Subsequently, a 50%
agueous solution of sodium hydroxide and a solution of sodium iodide dissolved in water are
added.[3] The reaction is carried out at a pH greater than 7.[2][4]

« In-situ lodination: The iodide+ ion is generated in-situ through the oxidation of the iodide salt.
[2][4] This controlled generation of the reactive iodine species is crucial for minimizing the
formation of impurities.

e pH Adjustments: The pH of the reaction mass is first made slightly acidic with an organic acid
and then adjusted to approximately 6.6, potentially using sodium bisulfite.[4]

o Temperature Ramping: The temperature of the reaction mixture is gradually increased to a
temperature below 59°C. Following this, the temperature is ramped down to 25 to 30°C.[4]

« |solation and Purification: The reaction mass is further cooled to room temperature with
agitation. The resulting solid product is filtered, washed with water, and dried to a constant
weight at a temperature ranging from 25 to 45°C.[2][4]

Mechanism of Action

lodopropynyl Butylcarbamate is a broad-spectrum fungicide and biocide.[1][5] Its primary
mechanism of action involves the disruption of essential cellular processes in microorganisms.

[5][6]
The key molecular interactions of IPBC include:

e Enzyme Inhibition: IPBC is known to react with sulfhydryl groups (-SH) present in the amino
acid cysteine within proteins and enzymes.[6] This interaction can lead to the inactivation of
enzymes that are vital for cellular respiration and other metabolic pathways necessary for
microbial survival.[6]
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 Alteration of Cell Membrane Permeability: The Fungicide Resistance Action Committee
(FRAC) classifies IPBC in Group 28, which includes compounds that act by altering cell
membrane permeability.[1]

o Cholinesterase Inhibition: As a carbamate, IPBC can also act as a cholinesterase or
acetylcholinesterase (AChE) inhibitor. It forms an unstable complex with these enzymes by
carbamoylating their active sites, leading to reversible inhibition.[7]

The presence of the iodopropynyl group is believed to be the active moiety responsible for
targeting microbial enzymes and cell membranes, ultimately leading to cell death.[6] This
multifaceted mechanism of action makes IPBC effective against a wide range of fungi, molds,
and bacteria.[1][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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